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Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344 Get Quote

Abstract
7-(Benzyloxy)-2-naphthol has emerged as a pivotal building block in modern organic

synthesis, prized for its unique structural and electronic properties. This guide provides an in-

depth exploration of its synthesis, reactivity, and strategic application in the construction of

complex molecular targets, particularly within medicinal chemistry. We will dissect the causality

behind key experimental choices, from selective protection and functionalization to its role in

stereoselective transformations. This document serves as a technical resource for chemists

seeking to leverage the synthetic potential of this versatile naphthol derivative, offering both

foundational principles and field-proven protocols.

Core Concepts: Understanding the Building Block
7-(Benzyloxy)-2-naphthol, with the chemical formula C₁₇H₁₄O₂, is a derivative of 2,7-

dihydroxynaphthalene where one hydroxyl group is selectively protected as a benzyl ether.[1]

[2] This seemingly simple modification imbues the molecule with a sophisticated reactivity

profile, making it a highly strategic starting material.

Key Structural Features and Their Synthetic Implications:

The Naphthol Moiety: The electron-rich naphthalene core provides a rigid scaffold and is

susceptible to a range of transformations, most notably electrophilic aromatic substitution

(EAS).
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The Free Phenolic Hydroxyl (-OH): Located at the C2 position, this group is acidic and

nucleophilic. It serves as a handle for O-alkylation, esterification, and, critically, directs

electrophiles to the highly activated C1 (ortho) position.[3][4]

The Benzyl Ether Protecting Group (-OBn): The benzyl group at the C7 position serves a

dual purpose. It prevents unwanted reactions at the 7-OH group while its electron-donating

nature further activates the naphthalene ring system. Crucially, it can be selectively removed

under standard hydrogenolysis conditions, revealing a second hydroxyl group for late-stage

functionalization.[5]

Physicochemical Properties
Property Value Reference

CAS Number 118495-07-1 [1][6]

Molecular Formula C₁₇H₁₄O₂ [1]

Molecular Weight 250.29 g/mol [1][2]

Appearance White to off-white solid [7]

Synthesis of the Building Block: Selective
Monobenzylation
The most common and direct route to 7-(Benzyloxy)-2-naphthol is the selective O-alkylation

of the more acidic hydroxyl group of 2,7-dihydroxynaphthalene. The procedure typically

involves a base and benzyl bromide in a polar aprotic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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